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Compound of Interest

Compound Name: Methyl 2-bromodecanoate

Cat. No.: B15345209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-bromodecanoate is an alpha-bromo ester, a class of organic compounds with

significant applications in chemical synthesis, particularly in the pharmaceutical and

agrochemical industries. The presence of the bromine atom at the alpha position to the

carbonyl group makes it a versatile intermediate for the introduction of various functional

groups via nucleophilic substitution, making it a valuable building block in the synthesis of more

complex molecules. A thorough understanding of its physical properties is paramount for its

effective use in research and development, enabling accurate modeling, safe handling, and

efficient process design. This technical guide provides a detailed overview of the known

physical characteristics of methyl 2-bromodecanoate, outlines experimental protocols for their

determination, and presents a logical workflow for these procedures.

Core Physical Properties
The physical properties of methyl 2-bromodecanoate are crucial for its handling, storage, and

application in synthetic chemistry. The available data, primarily from chemical suppliers, is

summarized below. It is important to note the discrepancies in some of the reported values,

which may be due to different measurement conditions or sample purities.

Quantitative Data Summary
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Property Value Source(s)

Molecular Formula C₁₁H₂₁BrO₂ [1]

Molecular Weight 265.19 g/mol [1]

Boiling Point
114 °C at 0.15 Torr286.9 °C at

760 mmHg
ChemicalBook[2]Guidechem

Density
1.127 g/cm³~1.250 g/cm³

(estimate)
GuidechemChemicalBook[2]

Refractive Index 1.463~1.457 (estimate) GuidechemChemicalBook[2]

Melting Point Data not available

Solubility
Insoluble in water. Soluble in

many organic solvents.

General principle for similar

compounds[3][4]

Experimental Protocols
To address the limited and sometimes conflicting data, detailed experimental protocols for the

determination of the key physical properties of methyl 2-bromodecanoate are provided below.

These protocols are adapted from standard laboratory procedures for liquid organic

compounds.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient way to determine the boiling point of a small sample of

a liquid.

Apparatus:

Thiele tube

Thermometer (with appropriate range)

Capillary tube (sealed at one end)

Small test tube
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Rubber band or wire for attaching the test tube to the thermometer

Heating mantle or Bunsen burner

Mineral oil

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.

Place a few drops of methyl 2-bromodecanoate into the small test tube.

Place the capillary tube, sealed end up, into the small test tube containing the sample.

Attach the small test tube to the thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the oil level is

above the sample but below the top of the test tube.

Gently heat the side arm of the Thiele tube. The convection currents in the oil will ensure

uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a steady stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube. Record this temperature.

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific volume used for the precise measurement of the density

of a liquid.

Apparatus:
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Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Constant temperature water bath

Procedure:

Clean and thoroughly dry the pycnometer.

Weigh the empty, dry pycnometer on the analytical balance and record its mass (m₁).

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 20 °C) until it reaches thermal equilibrium.

Carefully adjust the volume of water to the calibration mark on the pycnometer, ensuring

there are no air bubbles.

Dry the outside of the pycnometer and weigh it again to determine the mass of the

pycnometer filled with water (m₂).

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with methyl 2-bromodecanoate and allow it to equilibrate in the

constant temperature water bath.

Adjust the volume to the calibration mark, dry the exterior, and weigh the pycnometer filled

with the sample (m₃).

The density of the sample (ρ_sample) can be calculated using the following formula:

ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at

the experimental temperature.

Determination of Refractive Index (Abbe Refractometer)
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The refractive index is a measure of how much light bends as it passes through a substance.

An Abbe refractometer is a common instrument for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Lint-free tissue

A suitable solvent for cleaning (e.g., ethanol or acetone)

Procedure:

Turn on the light source of the refractometer and ensure the prism surfaces are clean and

dry.

Calibrate the refractometer using a standard liquid with a known refractive index (e.g.,

distilled water).

Using a clean dropper, place a few drops of methyl 2-bromodecanoate onto the surface of

the measuring prism.

Close the prisms carefully to spread the liquid into a thin film.

Allow the sample to come to the desired temperature, controlled by the circulating water bath

(e.g., 20 °C).

Look through the eyepiece and adjust the control knob to bring the dividing line between the

light and dark fields into sharp focus at the center of the crosshairs.

If a color fringe is visible, adjust the dispersion compensator to eliminate it.

Read the refractive index value from the scale.
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Qualitative Solubility Tests
These tests provide a general understanding of the solubility of methyl 2-bromodecanoate in

various solvents.

Apparatus:

Small test tubes

Droppers or pipettes

Vortex mixer (optional)

Solvents: water, 5% aq. HCl, 5% aq. NaOH, 5% aq. NaHCO₃, and a selection of organic

solvents (e.g., ethanol, acetone, diethyl ether, toluene).

Procedure:

Place approximately 0.1 mL (2-3 drops) of methyl 2-bromodecanoate into a series of clean,

dry test tubes.

To each test tube, add approximately 2 mL of a different solvent.

Gently shake or vortex each test tube for about 30 seconds.

Observe whether the sample dissolves completely, is partially soluble, or is insoluble. A

miscible liquid will form a single homogeneous phase.

Record the observations for each solvent. For aqueous solutions, note any reactions such as

gas evolution or precipitate formation.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of an unknown liquid sample, such as methyl 2-bromodecanoate.
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Workflow for Physical Property Determination

Conclusion
This technical guide provides a consolidated overview of the physical properties of methyl 2-
bromodecanoate, acknowledging the existing data gaps and discrepancies. The detailed

experimental protocols offer a practical framework for researchers to independently and

accurately determine these crucial parameters. The provided workflow diagram further
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streamlines this process. Accurate knowledge of these physical properties is essential for the

safe and effective application of methyl 2-bromodecanoate in the synthesis of novel

compounds within the pharmaceutical and other chemical industries. Further research to

establish definitive and peer-reviewed data for this compound is highly encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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